2,4-di-(2-hydroxyethoxy)ethyl-deuteroporphyrin IX
2,4-di-(2-hydroxyethoxy)ethyl-deuteroporphyrin IX
Brand Name:
Vulcanchem
CAS No.:
151337-74-5
VCID:
VC0137156
InChI:
InChI=1S/C40H50N4O8/c1-21-27(9-11-37(47)49-7)33-20-34-28(10-12-38(48)50-8)22(2)30(42-34)18-35-40(26(6)52-16-14-46)24(4)32(44-35)19-36-39(25(5)51-15-13-45)23(3)31(43-36)17-29(21)41-33/h17-20,25-26,43-46H,9-16H2,1-8H3
SMILES:
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OCCO)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C(C)OCCO
Molecular Formula:
C40H50N4O8
Molecular Weight:
714.8 g/mol
2,4-di-(2-hydroxyethoxy)ethyl-deuteroporphyrin IX
CAS No.: 151337-74-5
Main Products
VCID: VC0137156
Molecular Formula: C40H50N4O8
Molecular Weight: 714.8 g/mol
| CAS No. | 151337-74-5 |
|---|---|
| Product Name | 2,4-di-(2-hydroxyethoxy)ethyl-deuteroporphyrin IX |
| Molecular Formula | C40H50N4O8 |
| Molecular Weight | 714.8 g/mol |
| IUPAC Name | methyl 3-[8,13-bis[1-(2-hydroxyethoxy)ethyl]-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate |
| Standard InChI | InChI=1S/C40H50N4O8/c1-21-27(9-11-37(47)49-7)33-20-34-28(10-12-38(48)50-8)22(2)30(42-34)18-35-40(26(6)52-16-14-46)24(4)32(44-35)19-36-39(25(5)51-15-13-45)23(3)31(43-36)17-29(21)41-33/h17-20,25-26,43-46H,9-16H2,1-8H3 |
| Standard InChIKey | CCRJYNJIQSZPJE-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OCCO)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C(C)OCCO |
| Canonical SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OCCO)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C(C)OCCO |
| Synonyms | 2,4-di-(2-hydroxyethoxy)ethyl-deuteroporphyrin IX di-HEEDP |
| PubChem Compound | 192535 |
| Last Modified | Nov 11 2021 |
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